Cas no 1623-07-0 (Benzyl dihydrogen phosphate)

• Product name: Benzyl dihydrogen phosphate
• CAS No: 1623-07-0
• MF: C₇H₉O₄P
• MW: 188.117723226547
• MDL: MFCD02177841
• CID: 1094761
• PubChem ID: 2784427

Benzyl dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• Benzyl dihydrogen phosphate
• WZT
• 1623-07-0
• Fosaprepitant Impurity 43
• YTFJQDNGSQJFNA-UHFFFAOYSA-N
• (phenylmethyl) dihydrogen phosphate
• benzyldihydrogenphosphate
• DTXSID60873131
• BENZYLOXYPHOSPHONIC ACID
• Phosphorsaure-monobenzylester
• (benzyloxy)phosphonic acid
• SCHEMBL206610
• benzylphosphoric acid
• BCP17603
• AKOS006278274
• F76326

• MDL： MFCD02177841
• Inchi： InChI=1S/C7H9O4P/c8-12(9,10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,8,9,10)
• InChI Key： YTFJQDNGSQJFNA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COP(=O)(O)O

Computed Properties

• Exact Mass: 188.02387
• Monoisotopic Mass: 188.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.433±0.06 g/cm3(Predicted)
• Melting Point: NA
• Boiling Point: NA
• PSA: 66.76
• LogP: 1.29590

Benzyl dihydrogen phosphate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT